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Compound of Interest

Compound Name:
5-Chlorodescyano Citalopram

Oxalate

CAS No.: 64169-46-6

Cat. No.: B602183

Get Quote

Executive Summary
In the manufacture of Citalopram Hydrobromide, the control of process-related impurities is

critical for maintaining the safety and efficacy profile required by ICH Q3A/B guidelines.[1]

Among these, the 5-chloro derivative (identified as EP Impurity E and USP Related Compound

G) presents a unique challenge due to its structural similarity to the Active Pharmaceutical

Ingredient (API) and its persistence through standard purification steps.[1]

This guide provides a definitive technical framework for the identification, origin analysis, and

control of this specific impurity. By synthesizing high-resolution mass spectrometry (HRMS)

data, nuclear magnetic resonance (NMR) spectroscopy, and chromatographic behavior, we

establish a self-validating protocol for differentiating this analogue from the parent molecule.[1]
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The impurity, chemically known as 3-[(1RS)-5-chloro-1-(4-fluorophenyl)-1,3-

dihydroisobenzofuran-1-yl]-N,N-dimethylpropan-1-amine, arises from the substitution of the 5-

carbonitrile group of Citalopram with a chlorine atom.[1]

Feature Citalopram (API)
Impurity E (5-Chloro
Analogue)

Molecular Formula C₂₀H₂₁FN₂O C₁₉H₂₁ClFNO

Molecular Weight 324.39 g/mol 333.83 g/mol

Key Substituent (C5) Cyano (-C≡N) Chloro (-Cl)

Monoisotopic Mass (M+H)⁺ 325.1720
334.1374 (³⁵Cl) / 336.1344

(³⁷Cl)

CAS Number 59729-33-8
64169-45-5 (Base) / 1332724-

08-9 (HBr)

Mechanistic Origin
The formation of Impurity E is a classic example of starting material carryover or competitive

reactivity failure.

Route A (Direct Precursor Contamination): If the synthesis utilizes 5-cyanophthalide as a

starting material, contamination with 5-chlorophthalide (a byproduct of the phthalide

synthesis) will carry through the Grignard reaction sequence.[1] The 5-chloro analogue

behaves almost identically to the 5-cyano precursor during the addition of the 4-fluorophenyl

and dimethylaminopropyl groups.[1]

Route B (Incomplete Cyanation): In pathways where Citalopram is synthesized via the

cyanation of 5-bromocitalopram (using CuCN or Pd-catalyzed cyanation), any 5-

chlorocitalopram present (arising from 5-chlorophthalide in the earlier step) will fail to react.

[1] Aryl chlorides are significantly less reactive toward nucleophilic aromatic substitution or

transition-metal catalyzed cyanation than aryl bromides, causing the chloro-derivative to

persist as an "unreactive" impurity.[1]
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Figure 1: Mechanistic pathway showing the parallel synthesis of Citalopram and Impurity E.

The impurity originates from the initial phthalide stage and persists due to chemical stability.[1]

Analytical Strategy and Identification
Differentiation requires a multi-modal approach because the UV spectra of the cyano- and

chloro- analogues are highly similar.[1]

HPLC-UV Strategy
Separation relies on the subtle hydrophobicity difference.[1] The chloro-substituent is less polar

than the cyano-group, causing Impurity E to elute after Citalopram in Reversed-Phase (RP)

chromatography.[1]

Critical Resolution Factor: The method must demonstrate a resolution (

) of > 1.5 between Citalopram and Impurity E.

Tailing Control: Due to the tertiary amine, adding an amine modifier (e.g., triethylamine) or

using a high-purity silica column with end-capping is essential to prevent peak tailing.[1]

Mass Spectrometry (LC-MS/MS)
This is the definitive identification method.[1]

Mass Shift: Impurity E shows a mass increase of approx. +9 Da relative to Citalopram (Cl

[35] vs CN [26]).
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Isotope Pattern: The presence of Chlorine provides a distinct 3:1 intensity ratio for the

and

ions (m/z 334 and 336).[1] Citalopram (containing only C, H, F, N, O) lacks this pattern.[1]

NMR Spectroscopy[1]
¹³C NMR: The most diagnostic signal is the ipso-carbon at position 5.[1]

C-CN (Citalopram): ~110-119 ppm (shielded by anisotropy, distinct nitrile carbon ~118

ppm).[1]

C-Cl (Impurity E): ~130-135 ppm (deshielded inductive effect).[1]

¹H NMR: The aromatic protons in the phthalane ring show slightly different coupling

constants and chemical shifts, though these can be difficult to resolve in a mixture without

high-field instruments (600 MHz+).

Experimental Protocols
Protocol A: High-Performance Liquid Chromatography
(HPLC)
Objective: Routine quantification and separation of Impurity E.

Chromatographic Conditions:

Column: Inertsil ODS-3V or Symmetry C18 (250 x 4.6 mm, 5 µm).[1]

Mobile Phase A: Buffer (2.72g KH₂PO₄ + 3 mL Triethylamine in 1L Water, pH adjusted to 4.5

with H₃PO₄).

Mobile Phase B: Acetonitrile.

Gradient Program:

0-25 min: 70% A / 30% B (Isocratic or shallow gradient to 40% B).
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Note: Impurity E typically elutes at RRT ~1.1 to 1.2 relative to Citalopram.

Flow Rate: 1.0 mL/min.

Detection: UV at 240 nm (Max absorption for the isobenzofuran system).

Column Temp: 40°C (Improves mass transfer and peak shape).

System Suitability Criteria:

Tailing Factor (Citalopram): NMT 1.5.

Resolution (Citalopram vs. Impurity E): NLT 2.0.

Protocol B: LC-MS/MS Identification
Objective: Structural confirmation of the 5-chloro derivative.

Instrument Parameters:

Ionization: Electrospray Ionization (ESI), Positive Mode.

Analyzer: Triple Quadrupole (QqQ) or Q-TOF.[1]

Source Voltage: 3.5 - 4.5 kV.[1]

Target Transitions (MRM):

Analyte Precursor Ion (m/z) Product Ion (m/z) Mechanism

Citalopram 325.2 262.1
Loss of
dimethylamine (-
NH(CH₃)₂) + HF

Impurity E (³⁵Cl) 334.1 271.1
Loss of dimethylamine

+ HF (Cl retained)

| Impurity E (³⁷Cl) | 336.1 | 273.1 | Isotope confirmation |[1]
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Data Interpretation:

Extract ion chromatogram (XIC) for m/z 334.1.

Verify the co-elution of the 336.1 peak at the exact same retention time.

Confirm the intensity ratio of 334:336 is approximately 3:1 (characteristic of monocloro-

compounds).

Analytical Workflow Diagram
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Figure 2: Decision tree for the unambiguous identification of Citalopram Impurity E.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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control-of-citalopram-impurity-e-5-chloro-analogue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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